N-[2-(3-Chlorophenyl)ethyl]-2-phenoxyacetamide
N-[2-(3-Chlorophenyl)ethyl]-2-phenoxyacetamide
Brand Name:
Vulcanchem
CAS No.:
545351-20-0
VCID:
VC0458130
InChI:
InChI=1S/C16H16ClNO2/c17-14-6-4-5-13(11-14)9-10-18-16(19)12-20-15-7-2-1-3-8-15/h1-8,11H,9-10,12H2,(H,18,19)
SMILES:
C1=CC=C(C=C1)OCC(=O)NCCC2=CC(=CC=C2)Cl
Molecular Formula:
C16H16ClNO2
Molecular Weight:
289.75g/mol
N-[2-(3-Chlorophenyl)ethyl]-2-phenoxyacetamide
CAS No.: 545351-20-0
Main Products
VCID: VC0458130
Molecular Formula: C16H16ClNO2
Molecular Weight: 289.75g/mol
CAS No. | 545351-20-0 |
---|---|
Product Name | N-[2-(3-Chlorophenyl)ethyl]-2-phenoxyacetamide |
Molecular Formula | C16H16ClNO2 |
Molecular Weight | 289.75g/mol |
IUPAC Name | N-[2-(3-chlorophenyl)ethyl]-2-phenoxyacetamide |
Standard InChI | InChI=1S/C16H16ClNO2/c17-14-6-4-5-13(11-14)9-10-18-16(19)12-20-15-7-2-1-3-8-15/h1-8,11H,9-10,12H2,(H,18,19) |
Standard InChIKey | VLMVXEUHOOKHSN-UHFFFAOYSA-N |
SMILES | C1=CC=C(C=C1)OCC(=O)NCCC2=CC(=CC=C2)Cl |
Canonical SMILES | C1=CC=C(C=C1)OCC(=O)NCCC2=CC(=CC=C2)Cl |
PubChem Compound | 844825 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume